Cas no 2228465-71-0 (2-(aminomethyl)-4-(3-fluorophenoxy)butan-1-ol)

• Product Name: 2-(aminomethyl)-4-(3-fluorophenoxy)butan-1-ol
• CAS No: 2228465-71-0
• MF: C₁₁H₁₆FNO₂
• MW: 213.248646736145
• CID: 6428494
• PubChem ID: 165782443
• Update Time: 2025-10-28

2-(aminomethyl)-4-(3-fluorophenoxy)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-4-(3-fluorophenoxy)butan-1-ol
• 2228465-71-0
• EN300-1779566

• Inchi： 1S/C11H16FNO2/c12-10-2-1-3-11(6-10)15-5-4-9(7-13)8-14/h1-3,6,9,14H,4-5,7-8,13H2
• InChI Key： VDWMEBGGVHJESN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OCCC(CO)CN

Computed Properties

• Exact Mass: 213.11650692g/mol
• Monoisotopic Mass: 213.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-(aminomethyl)-4-(3-fluorophenoxy)butan-1-ol

Introduction to 2-(aminomethyl)-4-(3-fluorophenoxy)butan-1-ol (CAS No. 2228465-71-0)

2-(aminomethyl)-4-(3-fluorophenoxy)butan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2228465-71-0, is a significant compound in the realm of pharmaceutical chemistry and drug development. This molecule, featuring a unique structural framework that combines an aminomethyl group with a 3-fluorophenoxy moiety, has garnered attention due to its potential applications in medicinal chemistry. The presence of both an amine and a fluorine-substituted phenol group suggests versatile reactivity and biological activity, making it a compound of considerable interest for researchers exploring novel therapeutic agents.

The structure of 2-(aminomethyl)-4-(3-fluorophenoxy)butan-1-ol is characterized by a four-carbon backbone, with the aminomethyl group at the 2-position and the 3-fluorophenoxy group at the 4-position. This arrangement provides a balance of steric hindrance and electronic properties that can influence its interactions with biological targets. The fluorine atom in the phenoxy group is particularly noteworthy, as fluorine substitution is frequently employed in drug design to enhance metabolic stability, binding affinity, and pharmacokinetic properties.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their demonstrated efficacy in various therapeutic areas. The 3-fluorophenoxy moiety, in particular, has been explored in the development of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. For instance, studies have shown that fluorinated phenols can modulate enzyme activity by influencing hydrogen bonding networks and hydrophobic interactions. The aminomethyl group further extends the potential applications of this compound by enabling further functionalization through reactions such as amide bond formation or alkylation.

The synthesis of 2-(aminomethyl)-4-(3-fluorophenoxy)butan-1-ol involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions to introduce the 3-fluorophenoxy group followed by protection-deprotection strategies for the amine functionality. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to construct the carbon skeleton efficiently. The choice of synthetic methodology can significantly impact the scalability and cost-effectiveness of producing this compound for research or commercial purposes.

From a pharmacological perspective, 2-(aminomethyl)-4-(3-fluorophenoxy)butan-1-ol holds promise as a scaffold for drug discovery. The combination of an amine and a fluorinated phenol suggests potential activity against targets such as protein kinases or G protein-coupled receptors (GPCRs). Preliminary computational studies have indicated that this compound may exhibit binding properties similar to known therapeutic agents with similar structural features. Additionally, the presence of both polar and non-polar regions in its structure could facilitate membrane permeability, an important consideration for oral bioavailability.

Recent advancements in drug design have emphasized the importance of structure-based drug discovery (SBDD), where computational modeling is used to predict how a molecule will interact with its biological target. In the case of 2-(aminomethyl)-4-(3-fluorophenoxy)butan-1-ol, molecular docking simulations have been performed to identify potential binding sites on target proteins. These studies have revealed that the fluorophenoxy group can engage in π-stacking interactions with aromatic residues, while the amine moiety can form hydrogen bonds with polar side chains or backbone atoms. Such insights are crucial for designing derivatives with enhanced potency and selectivity.

The pharmaceutical industry continually seeks novel compounds that can address unmet medical needs. 2-(aminomethyl)-4-(3-fluorophenoxy)butan-1-ol, with its unique structural features, represents a valuable asset in this pursuit. Its potential applications span multiple therapeutic areas, including oncology, immunology, and neurology. As research progresses, further exploration of its biological activity will be essential to determine its full therapeutic potential. Collaborative efforts between academic researchers and industry scientists are likely to yield innovative derivatives with improved pharmacological profiles.

In conclusion, 2-(aminomethyl)-4-(3-fluorophenoxy)butan-1-ol (CAS No. 2228465-71-0) is a compound of significant interest in pharmaceutical chemistry. Its structural composition offers a rich foundation for drug development, leveraging both known pharmacophores and novel molecular interactions. With ongoing advancements in synthetic methodologies and computational biology, this compound is poised to play a pivotal role in the discovery of next-generation therapeutics. Continued investigation into its biological activity and pharmacokinetic properties will further solidify its importance in medicinal chemistry.